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Introduction
n-Butylzinc bromide is a versatile organozinc reagent increasingly utilized in organic synthesis,

particularly in palladium-catalyzed Negishi cross-coupling reactions. Its moderate reactivity,

compared to more aggressive organometallic reagents like Grignard or organolithium

compounds, imparts a high degree of functional group tolerance. This chemoselectivity makes

n-butylzinc bromide an invaluable tool for the construction of complex molecules, allowing for

the formation of carbon-carbon bonds without the need for extensive protecting group

strategies. These application notes provide a comprehensive overview of the functional group

compatibility of n-butylzinc bromide, supported by quantitative data and detailed experimental

protocols.

Core Application: Negishi Cross-Coupling
The primary application of n-butylzinc bromide is in the Negishi cross-coupling reaction, where

it serves as the nucleophilic partner to couple with various organic electrophiles, most

commonly aryl, heteroaryl, and vinyl halides or triflates. The reaction is typically catalyzed by a

palladium(0) complex.

A general schematic for the Negishi cross-coupling reaction is presented below:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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